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Compound of Interest

Compound Name:
1-(Chloromethyl)-2-fluoro-4-

nitrobenzene

CAS No.: 1159607-50-7

Cat. No.: B1395985

Get Quote

Executive Summary & Chemical Identity[1][2]
1-(Chloromethyl)-2-fluoro-4-nitrobenzene (often referred to as 2-Fluoro-4-nitrobenzyl

chloride) is a highly reactive electrophile used primarily as an intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1] Its structural combination of a benzyl chloride moiety, a

nitro group, and a fluorine substituent creates a unique trifecta of hazards: potent alkylating

ability, lachrymatory properties, and thermal instability.

This guide moves beyond generic safety advice, providing a mechanistic understanding of the

risks and defining a self-validating protocol for safe handling.

Chemical Identifiers[1][2][3][4][5][6][7][8][9]
IUPAC Name: 1-(Chloromethyl)-2-fluoro-4-nitrobenzene[1]

Synonyms: 2-Fluoro-4-nitrobenzyl chloride;

-Chloro-2-fluoro-4-nitrotoluene[1]
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Molecular Formula: C

H

ClFNO

Structural Hazard Class: Nitrobenzyl Halide (Alkylating Agent / Explosive Precursor)

Physicochemical Hazard Profiling
Effective safety protocols rely on understanding why a compound is dangerous. This section

deconstructs the molecular hazards.

The Alkylating Mechanism (Toxicity)
The benzylic carbon, activated by the electron-withdrawing nitro group and the leaving group

capability of chloride, makes this compound a potent alkylating agent.

Mechanism: It rapidly alkylates DNA and proteins via nucleophilic substitution (

).

Consequence: It is a severe skin corrosive, a sensitizer, and a suspected carcinogen.[2]

Lachrymator Effect: Like most benzyl halides, it interacts with TRPA1 channels in the cornea

and respiratory tract, causing immediate, severe tearing and respiratory distress at low

concentrations.

Thermal Instability (Process Safety)
Nitrobenzyl halides are notoriously thermally unstable. The presence of the ortho-fluorine

substituent can further destabilize the molecule compared to its non-substituted analogs.[1]

Decomposition: Upon heating or in the presence of catalytic impurities (Fe, Al, or Lewis

acids), the compound can undergo autocatalytic decomposition, releasing HCl, NO

, and heat.

Runaway Risk: The decomposition energy is often sufficient to trigger a thermal runaway,

potentially leading to vessel rupture.
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Physicochemical Data Table[1]
Property Value / Description Safety Implication

Physical State
Crystalline Solid or Low-

Melting Solid

Dust hazard; sublimation risk.

[1]

Reactivity High (Electrophile)
Reacts violently with bases,

amines, and oxidizers.

Water Solubility Low (Hydrolyzes slowly)

Difficult to wash off skin;

requires organic solvent for

decontamination.

Flash Point > 100°C (Estimated)
Combustible; decomposition

may precede ignition.

Corrosivity Category 1B (Skin/Eye)
Irreversible tissue damage

upon contact.

Engineering Controls & Hierarchy of Protection
Reliance on PPE alone is insufficient for nitrobenzyl chlorides. A strict hierarchy of engineering

controls is required.

Primary Containment
Solids Handling: Weighing must be performed inside a Chemical Fume Hood or a Powder

Containment Enclosure.

High-Quantity Operations (>10g): Use of a Glovebox (Isolator) is recommended to prevent

lachrymator escape and protect against inhalation of cytotoxic dusts.

Ventilation Requirements[11]
Face Velocity: Maintain 0.5 m/s (100 fpm) at the sash opening.

Scrubbing: Reactions generating HCl byproduct (from hydrolysis or substitution) should be

vented through a caustic scrubber (e.g., NaOH trap).
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Visualizing the Safety Workflow
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Figure 1: Operational workflow for handling high-hazard nitrobenzyl chlorides, emphasizing

integrity checks and containment.

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves provide insufficient protection against benzyl chlorides due to rapid

permeation.

Body Part Required PPE Technical Justification

Hands (Primary) Silver Shield / 4H (Laminate)

Nitrile degrades rapidly.[1]

Laminate offers >4hr

breakthrough time.

Hands (Outer) Disposable Nitrile

Worn over laminate gloves for

dexterity and to keep the inner

glove clean.

Eyes
Chemical Goggles + Face

Shield

Safety glasses are inadequate

for lachrymators. Vapors

bypass side shields.

Respiratory P100/OV Cartridge or SCBA

Use P100/OV for minor

handling outside glovebox.

Use SCBA for spills.

Body Tyvek Lab Coat / Apron

Prevent contamination of

street clothes; disposable is

preferred.

Operational Protocols
Storage & Stability

Temperature: Store refrigerated (2–8°C). Nitrobenzyl chlorides can degrade at room

temperature, generating HCl pressure in the bottle.

Venting: Do not store in permanently sealed vessels for long periods. Use caps with

pressure-relief mechanisms or vent periodically in a fume hood.[1]
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Segregation: Store away from amines, bases, and active metals (Li, Na, Mg). Contact with

these can initiate explosive polymerization.

Reaction Setup
Drying: Ensure all glassware is oven-dried. Moisture generates HCl, which autocatalyzes

decomposition.

Addition: Add the nitrobenzyl chloride as a solution (e.g., in DCM or THF) rather than as a

solid to the reaction mixture. This prevents "hot spots" of concentration.

Temperature Control: Always use an external cooling bath during addition. Monitor internal

temperature (IT) strictly.

Decontamination & Quenching
Never dispose of unreacted material directly. It must be chemically deactivated.

Deactivation Solution: A mixture of Ethanol (50%), Water (40%), and Concentrated Aqueous

Ammonia (10%).

Mechanism: Ammonia rapidly converts the benzyl chloride to the benzyl amine (less toxic,

non-lachrymatory) and neutralizes acid.

Procedure:

Dilute the reaction residue with a non-reactive solvent (e.g., Toluene).

Slowly add the Deactivation Solution while stirring and cooling (Exothermic!).

Stir for 1 hour before waste disposal.

Emergency Response Logic
Exposure Response

Eye Contact:DO NOT RUB. Flush immediately with water for 15 minutes.[3][4] Force eyelids

open. Seek immediate medical attention (ophthalmologist).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.chemicalbook.com/msds/1-chloro-difluoro-methoxy-4-nitro-benzene.pdf
https://www.scienceinteractive.com/wp-content/uploads/2023/03/Propylene-Glycol-Methyl-Ether-Acetate-PM-Acetate-Lyondell.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1395985?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Wash with soap and water immediately.[3][4] Do not use alcohol initially

(enhances absorption). If burning persists, treat as a chemical burn.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.[3]

Pulmonary edema may be delayed up to 24 hours.

Thermal Decomposition / Fire
Fire: Use CO

, dry chemical, or foam. Do not use a solid water stream, which may scatter the material.

Decomposition: If the reaction vessel overheats or emits brown fumes (NO

):

Evacuate the lab immediately.

Close the sash (if safe).

Do not approach until the vessel has cooled completely.

Decomposition Pathway Diagram
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Figure 2: Thermal decomposition pathway leading to potential vessel rupture.[1] Note the

autocatalytic role of heat and impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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